Cas no 442887-08-3 (1H-Pyrazole,3-butyl-5-(1-methylethyl)-(9CI))

• Product Name: 1H-Pyrazole,3-butyl-5-(1-methylethyl)-(9CI)
• CAS No: 442887-08-3
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 327417
• Update Time: 2023-03-30

1H-Pyrazole,3-butyl-5-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3-butyl-5-(1-methylethyl)-
• 1H-Pyrazole,3-butyl-5-(1-methylethyl)-(9CI)

• Inchi： 1S/C10H18N2/c1-4-5-6-9-7-10(8(2)3)12-11-9/h7-8H,4-6H2,1-3H3,(H,11,12)
• InChI Key： USRQPDZROQQCJA-UHFFFAOYSA-N
• SMILES： N1C(CCCC)=CC(C(C)C)=N1

Computed Properties

• Exact Mass: 166.147
• Monoisotopic Mass: 166.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2